Cas no 875781-44-5 (2-Bromo-7-iodo-5H-pyrrolo[2,3-B]pyrazine)

2-Bromo-7-iodo-5H-pyrrolo[2,3-B]pyrazine structure
875781-44-5 structure
Product Name:2-Bromo-7-iodo-5H-pyrrolo[2,3-B]pyrazine
CAS No:875781-44-5
MF:C6H3BrIN3
MW:323.916591882706
MDL:MFCD09878696
CID:709844
PubChem ID:44118277
Update Time:2024-10-26

2-Bromo-7-iodo-5H-pyrrolo[2,3-B]pyrazine Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-3-iodo-4,7-diazaindole
    • 2-Bromo-7-iodo-5H-pyrrolo[2,3-b]pyrazine
    • 5H-Pyrrolo[2,3-b]pyrazine,2-bromo-7-iodo-
    • 2-bromo-7-iodo-5H-pyrrolo[3,2-b]pyrazine
    • PubChem14860
    • ULGMTONBTOMHOK-UHFFFAOYSA-N
    • BDBM50127020
    • SC1051
    • CB0089
    • FCH1394757
    • PB26524
    • BC003947
    • ST2418662
    • AX8072096
    • AB0027182
    • W8988
    • 2-Bromo-7-iodo-5H-pyrrolo[2,3-b]pyrazine (ACI)
    • 4H-Pyrrolo[2,3-b]pyrazine, 2-bromo-7-iodo- (9CI)
    • 5-Bromo-3-iodo-1H-pyrrolo[2,3-b]pyrazine
    • AKOS015834990
    • 875781-44-5
    • MFCD09878696
    • DB-058150
    • 5-Bromo-3-iodo-4 pound not7-diazaindole
    • SY020084
    • EN300-1587240
    • SCHEMBL649129
    • J-508495
    • DS-10820
    • DTXSID90656813
    • CS-0019343
    • 7-Iodo-2-bromo-5H-pyrrolo[2,3-b]pyrazine
    • CHEMBL3627726
    • 2-Bromo-7-iodo-5H-pyrrolo[2,3-B]pyrazine
    • MDL: MFCD09878696
    • Inchi: 1S/C6H3BrIN3/c7-4-2-10-6-5(11-4)3(8)1-9-6/h1-2H,(H,9,10)
    • InChI Key: ULGMTONBTOMHOK-UHFFFAOYSA-N
    • SMILES: BrC1C=NC2=C(C(=CN2)I)N=1

Computed Properties

  • Exact Mass: 322.85600
  • Monoisotopic Mass: 322.856
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.6
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 2

Experimental Properties

  • Color/Form: Pale-yellow to Yellow-brown Solid
  • Density: 2.78
  • Melting Point: No data available
  • Boiling Point: 311°C at 760 mmHg
  • Flash Point: 142℃
  • PSA: 41.57000
  • LogP: 2.32500
  • Vapor Pressure: No data available

2-Bromo-7-iodo-5H-pyrrolo[2,3-B]pyrazine Security Information

2-Bromo-7-iodo-5H-pyrrolo[2,3-B]pyrazine Pricemore >>

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2-Bromo-7-iodo-5H-pyrrolo[2,3-B]pyrazine Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: Cuprous iodide ,  Dichlorobis(triphenylphosphine)palladium Solvents: Tetrahydrofuran ;  5 min, rt; overnight, rt
2.1 Reagents: Potassium tert-butoxide Solvents: N-Methyl-2-pyrrolidone ;  rt; 3 h, 80 °C
3.1 Reagents: N-Iodosuccinimide Solvents: Acetone ;  rt; 2 h, rt
Reference
Synthesis and Structure-Activity Relationships of 3,5-Disubstituted-pyrrolo[2,3-b]pyridines as Inhibitors of Adaptor-Associated Kinase 1 with Antiviral Activity
Verdonck, Sven; et al, Journal of Medicinal Chemistry, 2019, 62(12), 5810-5831

Production Method 2

Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Dimethyl sulfoxide ;  45 min, rt; 3 h, rt
2.1 Reagents: Triethylamine Catalysts: Cuprous iodide ,  Dichlorobis(triphenylphosphine)palladium Solvents: Tetrahydrofuran ;  5 min, rt; overnight, rt
3.1 Reagents: Potassium tert-butoxide Solvents: N-Methyl-2-pyrrolidone ;  rt; 3 h, 80 °C
4.1 Reagents: N-Iodosuccinimide Solvents: Acetone ;  rt; 2 h, rt
Reference
Synthesis and Structure-Activity Relationships of 3,5-Disubstituted-pyrrolo[2,3-b]pyridines as Inhibitors of Adaptor-Associated Kinase 1 with Antiviral Activity
Verdonck, Sven; et al, Journal of Medicinal Chemistry, 2019, 62(12), 5810-5831

Production Method 3

Reaction Conditions
1.1 Reagents: Potassium tert-butoxide Solvents: N-Methyl-2-pyrrolidone ;  rt; 3 h, 80 °C
2.1 Reagents: N-Iodosuccinimide Solvents: Acetone ;  rt; 2 h, rt
Reference
Synthesis and Structure-Activity Relationships of 3,5-Disubstituted-pyrrolo[2,3-b]pyridines as Inhibitors of Adaptor-Associated Kinase 1 with Antiviral Activity
Verdonck, Sven; et al, Journal of Medicinal Chemistry, 2019, 62(12), 5810-5831

2-Bromo-7-iodo-5H-pyrrolo[2,3-B]pyrazine Raw materials

2-Bromo-7-iodo-5H-pyrrolo[2,3-B]pyrazine Preparation Products

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